N-Despropyl Pergolide 6-Carbonitrile
N-Despropyl Pergolide 6-Carbonitrile
Brand Name:
Vulcanchem
CAS No.:
98988-34-2
VCID:
VC0028739
InChI:
InChI=1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1
SMILES:
CSCC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C#N
Molecular Formula:
C17H19N3S
Molecular Weight:
297.4 g/mol
N-Despropyl Pergolide 6-Carbonitrile
CAS No.: 98988-34-2
Reference Standards
VCID: VC0028739
Molecular Formula: C17H19N3S
Molecular Weight: 297.4 g/mol
| CAS No. | 98988-34-2 |
|---|---|
| Product Name | N-Despropyl Pergolide 6-Carbonitrile |
| Molecular Formula | C17H19N3S |
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | (6aR,9R,10aR)-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-7-carbonitrile |
| Standard InChI | InChI=1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1 |
| Standard InChIKey | GZIXEANONFXIBU-DJSGYFEHSA-N |
| Isomeric SMILES | CSC[C@@H]1C[C@H]2[C@@H](CC3=CNC4=CC=CC2=C34)N(C1)C#N |
| SMILES | CSCC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C#N |
| Canonical SMILES | CSCC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C#N |
| Synonyms | (8β)-8-[(Methylthio)methyl]-ergoline-6-carbonitrile; |
| PubChem Compound | 15627681 |
| Last Modified | Nov 12 2021 |
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